Cas no 1806725-91-6 (3-Iodo-4-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

3-Iodo-4-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine is a halogenated pyridine derivative featuring both trifluoromethoxy and trifluoromethyl substituents, which enhance its electron-withdrawing properties and stability. The iodine atom at the 3-position provides a versatile handle for further functionalization via cross-coupling reactions, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural motifs are particularly useful in the development of bioactive compounds due to their influence on lipophilicity and metabolic stability. The compound’s high purity and well-defined reactivity profile ensure consistent performance in synthetic applications, supporting its use in advanced heterocyclic chemistry research.

3-Iodo-4-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine structure

1806725-91-6 structure

Product Name:3-Iodo-4-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

CAS No:1806725-91-6

MF:C₈H₄F₆INO

MW:371.018355369568

CID:4835956

Update Time:2025-10-28

3-Iodo-4-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Iodo-4-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
- Inchi： 1S/C8H4F6INO/c1-3-4(7(9,10)11)2-16-6(5(3)15)17-8(12,13)14/h2H,1H3
- InChI Key： TUPPXPARRFYNCH-UHFFFAOYSA-N
- SMILES： IC1C(=NC=C(C(F)(F)F)C=1C)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 268
XLogP3: 4.3
Topological Polar Surface Area: 22.1

3-Iodo-4-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029090989-1g	3-Iodo-4-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine	1806725-91-6	97%	1g	$1,490.00	2022-03-31

3-Iodo-4-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Related Literature

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Additional information on 3-Iodo-4-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

Research Briefing on 3-Iodo-4-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS: 1806725-91-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of fluorinated pyridine derivatives, particularly 3-Iodo-4-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS: 1806725-91-6). This compound has garnered attention due to its unique structural features and potential applications in drug discovery and agrochemical development. The presence of multiple trifluoromethyl and trifluoromethoxy groups enhances its lipophilicity and metabolic stability, making it a promising candidate for further investigation.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and reactivity of 3-Iodo-4-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine. The researchers employed palladium-catalyzed cross-coupling reactions to functionalize the iodine moiety, enabling the introduction of diverse pharmacophores. This approach demonstrated high yields and selectivity, underscoring the compound's versatility as a building block for complex molecular architectures.

In another study, the compound's potential as a kinase inhibitor was investigated. Molecular docking simulations revealed strong binding affinity to specific kinase targets, suggesting its utility in oncology research. Preliminary in vitro assays confirmed inhibitory activity against several cancer cell lines, with IC50 values in the low micromolar range. These findings position 3-Iodo-4-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine as a scaffold for developing novel anticancer agents.

Further research has also explored the compound's applications in agrochemicals. Its structural motifs are similar to those found in commercial herbicides, and initial field trials have shown efficacy against resistant weed species. The trifluoromethyl groups contribute to enhanced bioavailability and environmental persistence, addressing key challenges in modern agriculture.

Despite these promising results, challenges remain in optimizing the compound's synthetic scalability and minimizing potential off-target effects. Future studies are expected to focus on structure-activity relationship (SAR) analyses and in vivo toxicity assessments to advance its translational potential. Collaborative efforts between academia and industry will be crucial in unlocking the full potential of this multifunctional pyridine derivative.